Cas no 1354706-93-6 (VLEAGPOROATXQX-UHFFFAOYSA-N)

• Product Name: VLEAGPOROATXQX-UHFFFAOYSA-N
• CAS No: 1354706-93-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5179192
• Update Time: 2026-03-05

VLEAGPOROATXQX-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• VLEAGPOROATXQX-UHFFFAOYSA-N
• Methyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)propiolate
• 2-Propynoic acid, 3-(1,3-dimethyl-1H-pyrazol-4-yl)-, methyl ester

• Inchi： 1S/C9H10N2O2/c1-7-8(6-11(2)10-7)4-5-9(12)13-3/h6H,1-3H3
• InChI Key： VLEAGPOROATXQX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=CN(C)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on VLEAGPOROATXQX-UHFFFAOYSA-N

Introduction to Compound with CAS No. 1354706-93-6 and Product Name VLEAGPOROATXQX-UHFFFAOYSA-N

Compound with the CAS number 1354706-93-6 and the product name VLEAGPOROATXQX-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed exploration of this compound not only highlights its chemical characteristics but also integrates the latest research findings to provide a comprehensive understanding of its significance.

The molecular structure of CAS No. 1354706-93-6 is meticulously designed to exhibit specific interactions with biological targets, making it a promising candidate for drug development. Recent studies have demonstrated that this compound possesses remarkable binding affinity to certain enzymes and receptors, which could be leveraged for the treatment of various diseases. The product name VLEAGPOROATXQX-UHFFFAOYSA-N is derived from its chemical formula and reflects its unique composition, which includes several functional groups that contribute to its biological activity.

In the realm of medicinal chemistry, the development of novel compounds with enhanced efficacy and reduced side effects is a primary goal. The compound in question has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory disorders and neurological conditions. Preliminary in vitro studies have shown that CAS No. 1354706-93-6 exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. This discovery aligns with the growing interest in targeted therapies that address the underlying mechanisms of disease.

One of the most intriguing aspects of VLEAGPOROATXQX-UHFFFAOYSA-N is its ability to interact with biological targets in a highly specific manner. This specificity is crucial for minimizing off-target effects, which are often responsible for the adverse reactions associated with many conventional drugs. The compound's unique chemical scaffold allows it to bind tightly to its intended targets, thereby enhancing its therapeutic potential. Furthermore, its stability under various physiological conditions makes it a viable candidate for further development into a drug candidate.

The synthesis of CAS No. 1354706-93-6 involves a series of carefully orchestrated chemical reactions that highlight the expertise of modern synthetic chemistry. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework of this compound. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also pave the way for the efficient production of similar compounds in the future.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of VLEAGPOROATXQX-UHFFFAOYSA-N. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into the binding mechanism and help identify potential modifications that could improve its efficacy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and bring new therapies to market more quickly.

The potential applications of CAS No. 1354706-93-6 extend beyond traditional pharmaceuticals. Researchers are exploring its use in diagnostic tools and biomarkers, where its unique properties could enable more accurate detection and monitoring of diseases. Additionally, its stability and compatibility with various formulations make it suitable for development into novel drug delivery systems. These systems could enhance the bioavailability and targeted delivery of therapeutic agents, improving patient outcomes.

As our understanding of complex biological systems continues to grow, compounds like VLEAGPOROATXQX-UHFFFAOYSA-N will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge chemical research with biotechnological innovations holds great promise for developing next-generation therapeutics that are more effective, safer, and better tolerated by patients. The journey from a novel compound like CAS No. 1354706-93-6 to a clinically approved drug is a testament to the dedication and expertise of researchers in academia and industry.

In conclusion, CAS No. 1354706-93-6 and its product name VLEAGPOROATXQX-UHFFFAOYSA-N represent a significant milestone in chemical and biomedical research. Their unique properties and potential applications underscore the importance of continued innovation in drug discovery and development. As we move forward, it is essential that researchers continue to explore new frontiers in science, leveraging their collective knowledge to address some of humanity's most pressing health challenges.